Cas no 544473-23-6 (2-Cyclohexen-1-one, 3-[(3-fluorophenyl)amino]-5-methyl-)

• Product Name: 2-Cyclohexen-1-one, 3-[(3-fluorophenyl)amino]-5-methyl-
• CAS No: 544473-23-6
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 1588977
• Update Time: 2024-09-13

2-Cyclohexen-1-one, 3-[(3-fluorophenyl)amino]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[(3-fluorophenyl)amino]-5-methyl-

• Inchi： 1S/C13H14FNO/c1-9-5-12(8-13(16)6-9)15-11-4-2-3-10(14)7-11/h2-4,7-9,15H,5-6H2,1H3
• InChI Key： YYJQEVRYDNQOJT-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)CC(NC2=CC=CC(F)=C2)=C1

Computed Properties

• Exact Mass: 219.10602

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 324.8±42.0 °C(Predicted)
• PSA: 29.1
• pka: -0.34±0.40(Predicted)